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Compound of Interest

Compound Name: Gpx4-IN-2

Cat. No.: B10861883

Essential Safety and Handling Guide for Gpx4-
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Gpx4-IN-2. It is designed to be your preferred source

for laboratory safety and chemical handling, offering procedural guidance to ensure safe and
effective use.

Chemical and Physical Properties

Gpx4-IN-2 is a potent inhibitor of Glutathione Peroxidase 4 (GPX4) with demonstrated
antiproliferative activity, making it a valuable tool for cancer research.[1][2] It is an off-white to
light yellow solid.
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Property Value

Molecular Formula C30H40N20

Molecular Weight 444.65 g/mol

CAS Number 2485005-22-7

Appearance Solid

Color Off-white to light yellow

Solubility DMSO: 37.5 mg/mL (84.34 mM) (requires

ultrasonic treatment)

Storage (Solid)

4°C, stored under nitrogen

Storage (In Solvent)

-80°C for 6 months; -20°C for 1 month (stored

under nitrogen)

Personal Protective Equipment (PPE)

Due to the compound's potency and research nature, stringent adherence to safety protocols is

mandatory. The following PPE should be worn at all times when handling Gpx4-IN-2:

PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) must be
worn. Inspect gloves prior to use and change

them immediately if contaminated or damaged.

Eye Protection

Safety glasses with side shields or goggles are

required to prevent eye contact.

Skin and Body

A laboratory coat must be worn. Ensure it is fully
buttoned. For procedures with a risk of

splashing, consider an impervious apron.

Respiratory

For handling the solid compound outside of a
ventilated enclosure, a NIOSH-approved
respirator is recommended to avoid inhalation of

dust. Use in a well-ventilated area.
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Operational Plan: From Receipt to Disposal

A systematic approach to handling Gpx4-IN-2 is essential for safety and experimental integrity.
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Receiving
- Inspect packaging for damage.
- Verify compound identity and quantity.

'

Storage
- Solid: 4°C under nitrogen.
- Solution: -20°C or -80°C under nitrogen.

:

Stock Solution Preparation
- Work in a chemical fume hood.
- Use appropriate PPE.
- Dissolve in DMSO with sonication.

:

Experimentation
- Follow specific in vitro or in vivo protocols.
- Maintain aseptic techniques for cell-based assays.

:

Waste Collection
- Segregate solid and liquid waste.
- Use clearly labeled, sealed containers.

:

Disposal
- Follow institutional and local regulations for chemical waste disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Cell Membrane

Golyunsaturated Fatty Acids (PUFASD

Lipid Peroxidation

Cytosol
Glutathione (GSH) @
\ Inhibits
Accumulation leads to
l
:Prevents Reduces
Non-toxic Lipid AIcohoIs)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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